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Compound of Interest

Compound Name: 3-Oxopropanamide
CAS No.: 5735-86-4
Cat. No.: B3053983
Get Quote
. J

As a Senior Application Scientist, this guide provides an in-depth, procedural framework for the
safe and compliant disposal of 3-oxopropanamide (also known as Malonamide). The following
protocols are designed to ensure the safety of laboratory personnel and maintain
environmental integrity, reflecting the core principles of expertise and trustworthiness in
chemical handling.

Core Safety & Chemical Profile

Before initiating any disposal procedure, it is crucial to understand the chemical's
characteristics. 3-Oxopropanamide is stable under normal conditions but requires careful
handling to avoid potential hazards.

Immediate Safety Precautions:

+ Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 3-
oxopropanamide waste. This includes chemical-resistant gloves (e.g., nitrile), safety
goggles, and a laboratory coat.[1][2][3]
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» Ventilation: Conduct all waste handling and consolidation activities in a well-ventilated area,
preferably within a chemical fume hood, to prevent the inhalation of dust or aerosols.[3]

Chemical Hazard Profile:

While 3-oxopropanamide is not classified as a hazardous substance under the US OSHA
Hazard Communication Standard (29 CFR 1910.1200), it is imperative to treat all chemical
waste with caution.[1][4][5] The primary risks are associated with its incompatibilities.

Parameter Information Source(s)

, . Stable under normal storage
Chemical Stability . [1][5][6]
conditions.

Strong oxidizing agents, strong
Incompatible Materials reducing agents, acids, and [1][4]5]16]

bases.

Mixing with incompatible
materials can lead to heat

Hazardous Reactions generation or the release of [1][6]
toxic gases.[7] No hazardous

polymerization is expected.

Thermal decomposition can
produce irritating gases and
B vapors, including nitrogen
Hazardous Decomposition ) [1][5]16]
oxides (NOx), carbon
monoxide (CO), and carbon

dioxide (CO2).

Waste Segregation & Collection Workflow

Proper segregation is the cornerstone of safe chemical waste management. Never mix 3-
oxopropanamide waste with incompatible chemical streams.[8][9] All waste materials
containing this compound must be segregated from general laboratory trash.
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Step 1: Identify Waste Type
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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